Cas no 89729-98-6 (Cyclopentanone, 2-(propylsulfonyl)-)

• Product Name: Cyclopentanone, 2-(propylsulfonyl)-
• CAS No: 89729-98-6
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 591231
• PubChem ID: 13128900
• Update Time: 2025-04-19

Cyclopentanone, 2-(propylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(propylsulfonyl)-
• 2-propylsulfonylcyclopentan-1-one
• DTXSID00520435
• 2-(Propane-1-sulfonyl)cyclopentan-1-one
• 89729-98-6
• AKOS013968884

• Inchi： 1S/C8H14O3S/c1-2-6-12(10,11)8-5-3-4-7(8)9/h8H,2-6H2,1H3
• InChI Key： AOLFASJQCJOSPV-UHFFFAOYSA-N
• SMILES： S(CCC)(C1C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų